5-Chloro[1,1'-biphenyl]-2-yl 4-piperidinylmethyl ether hydrochloride

• IUPAC Name: 4-[(4-chloro-2-phenylphenoxy)methyl]piperidine;hydrochloride
• InChI: InChI=1S/C18H20ClNO.ClH/c19-16-6-7-18(21-13-14-8-10-20-11-9-14)17(12-16)15-4-2-1-3-5-15;/h1-7,12,14,20H,8-11,13H2;1H
• InChI Key: RNIGEJUGQLQLNA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1COC2=C(C=C(C=C2)Cl)C3=CC=CC=C3.Cl
• Molecular Formula: C18H21Cl2NO
• Molecular Weight: 338.3 g/mol
• CAS RN: 1219979-18-6

Description

The compound you mentioned seems to be a complex organic molecule. It appears to contain a biphenyl group, which is two benzene rings connected by a single bond, and a piperidine ring, which is a six-membered ring with one nitrogen atom. The “5-Chloro” likely refers to a chlorine atom attached to the fifth carbon of the biphenyl group. The “4-piperidinylmethyl ether” likely refers to an ether linkage (an oxygen atom) connecting the fourth carbon of the biphenyl group to a piperidine ring. The “hydrochloride” likely means it’s a salt formed with hydrochloric acid.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The biphenyl group could potentially have a twisted or planar configuration depending on the presence of any substituents. The piperidine ring would likely have a chair conformation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the ether and chlorine groups, the configuration of the biphenyl group, and the conformation of the piperidine ring.

Scientific Research Applications

1. Chemical Reactions and Intermediates

Research has shown that derivatives of biphenyl, like 5-Chloro[1,1'-biphenyl]-2-yl compounds, are involved in complex chemical reactions. For instance, biphenyl derivatives have been used to study the formation of oxonium ylide intermediates in reactions with ethers (Naito et al., 1996). This research is crucial for understanding the mechanisms of such chemical reactions.

2. Antimalarial Activity

Studies have explored the synthesis and antimalarial activity of related compounds, such as 5-[(7-chloro-4-quinolinyl)amino]-3-[(alkylamino)methyl] [1,1'-biphenyl]-2-ols (Werbel et al., 1986). These findings are significant in the field of medicinal chemistry, especially for developing new antimalarial drugs.

3. Synthesis of Complex Compounds

The synthesis of complex compounds using biphenyl structures is another area of research. For example, the synthesis of Pyridyl Polyheterocyclic Oxime-ether Schiff Bases containing biphenyl units has been documented (Hu et al., 2006). Such syntheses contribute to the development of new materials with potential applications in various fields.

4. Coordination Polymers and Magnetic Studies

Research has also been conducted on coordination polymers using compounds like ether bridged tricarboxylic acid ligands derived from biphenyl (Ahmad et al., 2012). These studies are essential for understanding the properties of new materials, especially in the context of magnetic properties.

5. Development of Anion-Exchange Membranes

In the field of energy, research has utilized poly(biphenyl piperidine) structures to construct micro-phase separation structures in anion-exchange membranes (Du et al., 2021). This work is vital for improving the performance of membranes in fuel cells.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could potentially be studied for its biological activity, its reactivity, or its physical properties.